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Chemical Identity and Properties

Narcissin is a specific flavonol glycoside, a common form in which many flavonoids exist in plants [1].

Property

Description

IUPAC Name

Common Names

Molecular
Formula

Molecular
Weight

Structure

Purity
(Analytical
Standard)

5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-3-yl 6-O-(6-
deoxy-a-L-mannopyranosyl)-p-D-glucopyranoside [2]

Isorhamnetin-3-O-rutinoside; Isorhamnetin-3-rutinoside; Narcissin; Narcissoside [2]

[3]

C2sH32016 [2] [3]

624.56 g/mol [3]

Composed of the aglycone (core) isorhamnetin (a 3'-O-methylated flavonol) and
a disaccharide sugar moiety, rutinose (comprising rhamnose and glucose),
attached at the 3-OH position [4] [1] [2].

>999% (HPLC) [3]
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Natural Sources and Quantitative Data

Narcissin is widely distributed in various plants and is often a major flavonoid component. The table below

summarizes its presence in different plant sources [1].

Source Plant Part Quantitative Data (where available)

Opuntia ficus-indica Cladodes, Cladodes: 703.33 + 28.45 mg/100 g Dry Weight (DW); Pulp:

(Prickly Pear) Pulp, Peel 271.39 = 25.59 mg/100 g DW; Peel: 254.51 + 31.03 mg/100
g DW 1]

Hippophae rhamnoides  Berries, Berries: 52.5 - 190.0 mg/100 g DW [1]

(Sea Buckthorn) Leaves

Ginkgo biloba Leaves A known source, specific quantity of narcissin not detailed in
results [1]

Prunus persica Fruit 0.001 - 0.300 pg/g Fresh Weight (FW) [5]

(Peach)

Calendula officinalis Flowers A known source, specific quantity of narcissin not detailed in

(Marigold)

results [4]

Analytical Methods for Identification and Quantification

Several chromatographic and spectroscopic techniques are routinely used to identify and quantify narcissin

in plant materials and biological samples [1].
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Method Type

Application with

Key Details | Experimental Protocol

Narcissin
HPLC /| UPLC Separation, Common protocol uses a C18 reverse-phase column with a
identification, and mobile phase of acetonitrile (solvent A) and agueous acid
guantification. (e.g., 2% acetic acid, solvent B) in a gradient elution.
Detection is via Diode-Array Detector (DAD) or mass
spectrometry [1] [6].
Mass Structural Often coupled with LC (LC-MS). Electrospray lonization
Spectrometry confirmation and (ESI) in negative mode is typical. Identified by its specific
(MS) sensitive mass-to-charge ratio (m/z) and fragmentation pattern [1] [7]
guantification. [5].
NMR Definitive structural Used to confirm the structure of isolated compounds,
Spectroscopy elucidation. identifying the aglycone, sugar types, and their linkage

positions [1].

Pharmacological Activities and Anticancer Mechanisms

Recent research highlights narcissin's bioactivity, primarily linked to its aglycone, isorhamnetin, released in

the gut [4] [1]. It shows promise as an anticancer agent through multiple mechanisms, modulating several

key signaling pathways [4].

The following diagram illustrates the core anticancer mechanisms of isorhamnetin, the active aglycone of

narcissin:
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These mechanisms are underpinned by the following experimental evidence:

¢ Inducing Apoptosis: Treatment with isorhamnetin triggers mitochondrial dysfunction and activates
caspase enzymes, leading to programmed cell death in cancer cells [4].

¢ Inhibiting Metastasis: It suppresses the epithelial-mesenchymal transition (EMT) and downregulates
key proteins like matrix metalloproteinases (MMPs) and Vascular Endothelial Growth Factor (VEGF),
thereby reducing cancer cell invasion and new blood vessel formation (angiogenesis) [4].

¢ Modulating Signaling Pathways: Isorhamnetin exerts its effects by targeting crucial cancer-related
pathways, including PI3K/Akt, MAPK, and NF-kB [4].

e Overcoming Drug Resistance: Research indicates that combining isorhamnetin with conventional
chemotherapy drugs can help overcome multidrug resistance in cancers, improving therapeutic
outcomes [4].

Enhancing Therapeutic Potential: Nanoformulations

A significant challenge in using narcissin/isorhamnetin as a drug is its limited bioavailability [4]. To
address this, researchers are developing nanoformulation-based delivery strategies. These approaches can
significantly enhance the compound's solubility, stability, and targeted delivery to tumor sites, positioning it

as a more viable candidate for modern oncology [4].
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Key Takeaways for Researchers

¢ Mechanistic Depth: Isorhamnetin (the active form of narcissin) is a multi-target agent affecting
hallmarks of cancer like proliferation, apoptosis, metastasis, and the tumor microenvironment [4].

¢ Synergistic Potential: Its ability to synergize with conventional chemotherapeutic agents and
overcome multidrug resistance is a key translational advantage [4].

¢ Delivery Challenge & Solution: While poor bioavailability is a limitation, advanced delivery systems
like nanoformulations are a promising solution to unlock its full therapeutic potential [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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